Cas no 2248270-52-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-2-carboxylate
• CAS No: 2248270-52-0
• MF: C₁₃H₁₁NO₆S
• MW: 309.294542551041
• CID: 6174191
• PubChem ID: 165724677
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248270-52-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-2-carboxylate
• EN300-6514140

• Inchi： 1S/C13H11NO6S/c15-11-8-4-1-2-5-9(8)12(16)14(11)20-13(17)10-6-3-7-21(10,18)19/h1-2,4-5,10H,3,6-7H2
• InChI Key： NLMUCYVTIJSAIA-UHFFFAOYSA-N
• SMILES： S1(CCCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 309.03070824g/mol
• Monoisotopic Mass: 309.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-2-carboxylate

Compound CAS No. 2248270-52-0: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1λ6-thiolane-2-carboxylate

The compound with CAS No. 2248270-52-0, known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1λ6-thiolane-2-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives and features a unique combination of functional groups that contribute to its versatile reactivity and stability. Recent studies have highlighted its role in advanced materials science and drug delivery systems, making it a subject of intense research interest.

Isoindole derivatives have long been recognized for their ability to act as scaffolds in the synthesis of bioactive molecules. The dioxo group present in this compound adds to its structural complexity and enhances its ability to participate in various chemical reactions. The thiolane ring, a five-membered cyclic ether with sulfur at the center, further contributes to the molecule's stability and reactivity. This combination makes the compound an ideal candidate for exploring new synthetic pathways and functional materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy. Studies using density functional theory (DFT) have revealed that the carboxylate group plays a critical role in stabilizing the molecule's electronic structure. This insight has led to the development of novel synthetic strategies that leverage these properties for the creation of advanced materials with tailored functionalities.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an attractive candidate for encapsulating therapeutic agents. Researchers have also explored its potential as a building block for constructing nanoporous materials, which could revolutionize drug delivery by enabling controlled release mechanisms.

The synthesis of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1λ6-thiolane-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps in the synthesis pathway. These advancements not only enhance the yield but also reduce the environmental footprint of the production process.

From a toxicological perspective, recent studies have focused on understanding the compound's biodegradation pathways and its potential impact on human health and the environment. Preliminary results indicate that the compound exhibits low toxicity under standard experimental conditions, which aligns with its intended use in pharmaceutical applications.

In conclusion, CAS No. 2248270-52-0 represents a cutting-edge compound with vast potential across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in materials science and drug delivery systems. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future advancements in these fields.